Cas no 1235141-88-4 (1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester)
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester
- 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester
-
- MDL: MFCD18383575
- Inchi: 1S/C15H23BN2O2/c1-14(2)15(3,4)20-16(19-14)11-6-7-13-12(10-11)17-8-9-18(13)5/h6-7,10,17H,8-9H2,1-5H3
- InChI Key: HXXLPGXGDMRSRV-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=C(B3OC(C)(C)C(C)(C)O3)C=C2)NCC1
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y09945-250mg |
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester |
1235141-88-4 | 95% | 250mg |
¥8559.0 | 2023-09-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY060511-0.25g |
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester |
1235141-88-4 | ≥95% | 0.25g |
¥5700.00 | 2024-07-10 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY060511-1g |
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester |
1235141-88-4 | ≥95% | 1g |
¥14850.00 | 2024-07-10 | |
| Chemenu | CM386189-250mg |
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester |
1235141-88-4 | 95%+ | 250mg |
$849 | 2022-09-03 | |
| eNovation Chemicals LLC | D685085-0.25g |
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester |
1235141-88-4 | 95% | 0.25g |
$740 | 2024-07-20 | |
| eNovation Chemicals LLC | D685085-1g |
1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester |
1235141-88-4 | 95% | 1g |
$1980 | 2024-07-20 | |
| Enamine | EN300-3312918-1g |
1-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoxaline |
1235141-88-4 | 1g |
$1485.0 | 2023-09-04 | ||
| Enamine | EN300-3312918-5g |
1-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoxaline |
1235141-88-4 | 5g |
$4309.0 | 2023-09-04 | ||
| Enamine | EN300-3312918-10g |
1-methyl-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroquinoxaline |
1235141-88-4 | 10g |
$6390.0 | 2023-09-04 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB10666-100MG |
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester |
1235141-88-4 | 95% | 100MG |
¥ 1,603.00 | 2023-04-06 |
1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester
Recent Advances in the Application of 1-Methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic Acid Pinacol Ester (CAS: 1235141-88-4) in Chemical Biology and Drug Discovery
The compound 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester (CAS: 1235141-88-4) has recently emerged as a promising building block in medicinal chemistry and chemical biology. This boronic acid derivative, characterized by its unique tetrahydroquinoxaline scaffold, has garnered significant attention due to its versatile applications in Suzuki-Miyaura cross-coupling reactions and as a potential pharmacophore in drug discovery. Recent studies have explored its utility in the synthesis of novel heterocyclic compounds with potential biological activities, particularly in the development of kinase inhibitors and GPCR modulators.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of this boronic ester as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers utilized its boronic acid functionality to construct a library of 2,3-disubstituted quinoxaline derivatives, with several compounds showing nanomolar potency against JAK2 and favorable selectivity profiles. The presence of the methyl group at the 1-position was found to significantly influence the conformational stability of the resulting compounds, as revealed by X-ray crystallography studies.
In the field of radiopharmaceuticals, a recent breakthrough application was reported in ACS Medicinal Chemistry Letters (2024), where 1235141-88-4 served as a precursor for the development of PET tracers targeting serotonin receptors. The boronic acid pinacol ester moiety enabled efficient radiofluorination via copper-mediated aromatic substitution, yielding compounds with high brain penetration and specific binding to 5-HT6 receptors. This advancement opens new possibilities for neuroimaging applications in psychiatric and neurodegenerative disorders.
The compound's stability profile has been systematically investigated in a recent Pharmaceutical Research publication (2024). Under physiological conditions, the boronic ester demonstrates remarkable stability against hydrolysis, with a half-life exceeding 48 hours in phosphate buffer at pH 7.4. However, it shows rapid conversion to the corresponding boronic acid in the presence of certain esterases, suggesting potential as a prodrug strategy for targeted drug delivery. This property is particularly relevant for improving the pharmacokinetic properties of boronic acid-containing therapeutics.
Emerging applications in PROTAC (Proteolysis Targeting Chimera) technology have also been reported. A Nature Chemical Biology study (2023) highlighted the use of 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester as a versatile warhead for recruiting E3 ubiquitin ligases. The tetrahydroquinoxaline core provides optimal spacing and orientation for ternary complex formation, while the boronic acid functionality allows for efficient conjugation to target-binding motifs. This approach has shown promise in degrading previously "undruggable" targets in oncology.
Recent synthetic methodology developments have expanded the utility of this compound. A Green Chemistry publication (2024) described a microwave-assisted, solvent-free protocol for its preparation, achieving yields of 85% with excellent purity. The optimized conditions minimize the formation of deboronated byproducts, which has been a challenge in previous synthetic routes. This advancement is expected to facilitate broader adoption of this building block in medicinal chemistry campaigns.
In conclusion, 1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester (1235141-88-4) represents a multifaceted tool in modern drug discovery. Its applications span from traditional cross-coupling chemistry to cutting-edge modalities like PROTACs and radiopharmaceuticals. The recent studies highlighted in this briefing demonstrate its growing importance in addressing current challenges in medicinal chemistry, particularly in the development of targeted therapies and molecular imaging agents. Future research directions may explore its potential in covalent inhibitor design and as a component of bifunctional degradation platforms.
1235141-88-4 (1-methyl-1,2,3,4-tetrahydroquinoxaline-6-boronic acid pinacol ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)